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Compound of Interest

Compound Name: Heptacosane

Cat. No.: B1219689

For Researchers, Scientists, and Drug Development Professionals

Introduction

n-Heptacosane (Cz7Hse) is a long-chain saturated hydrocarbon belonging to the alkane series.
[1] It is a naturally occurring compound found in the epicuticular waxes of plants and insects,
where it plays a role in preventing water loss and protecting against environmental stressors.[1]
In the context of research and drug development, n-heptacosane can serve as a reference
standard, a component in formulation studies, and a building block for the synthesis of more
complex molecules. A thorough understanding of its physicochemical properties is therefore
essential for its effective application in these fields. This technical guide provides a
comprehensive overview of the core physicochemical properties of n-heptacosane, complete
with quantitative data, detailed experimental protocols, and a workflow for its thermal analysis.

Core Physicochemical Properties

The key physicochemical properties of n-heptacosane are summarized in the tables below.
These values represent a compilation of data from various sources and provide a solid
foundation for its use in a laboratory or industrial setting.

General and Molecular Properties
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Property Value Reference
Chemical Name n-Heptacosane [1112]
Synonyms Heptacosane [1]

CAS Number 593-49-7

Molecular Formula C27Hse

Molecular Weight 380.73 g/mol

White crystalline powder or
Appearance
crystals

Thermal and Physical Properties

Property Value Reference
Melting Point 58-60 °C (lit.)
Boiling Point 442 °C (at 760 mmHQ)

270 °C (at 15 mmHg)

Density 0.7796 g/cm? (at 60 °C)

248.00 °F (120.00 °C) (closed
cup)

Flash Point

2.81 x 10~7 mmHg (at 25 °C,

Vapor Pressure
extrapolated)

Refractive Index 1.4345 (at 65 °C)

Solubility Profile
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Solvent Solubility Reference
Water Insoluble

Alcohol (Ethanol) Soluble

Benzene Soluble

Soluble (forms leaves upon
Ethyl Acetate o
crystallization)

Organic Solvents Generally soluble

Experimental Protocols

Accurate determination of physicochemical properties is paramount for the reliable application
of n-heptacosane. The following sections outline the methodologies for key experimental
procedures.

Determination of Melting Point by Differential Scanning
Calorimetry (DSC)

Differential Scanning Calorimetry is a thermoanalytical technique used to measure the
difference in the amount of heat required to increase the temperature of a sample and a
reference as a function of temperature. It is a precise method for determining the melting point
and heat of fusion.

Materials:

Differential Scanning Calorimeter (DSC)

Hermetic aluminum pans and lids

Analytical balance (accurate to £0.01 mg)

n-Heptacosane sample (high purity)

Inert gas supply (e.g., nitrogen)
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Procedure:

o Sample Preparation: Accurately weigh 5-10 mg of the n-heptacosane sample into a
hermetic aluminum pan.

o Encapsulation: Seal the pan with a lid using a sample press. Ensure a proper seal to prevent
any loss of sample during heating.

e Instrument Setup: Place the sealed sample pan and an empty reference pan into the DSC
cell.

e Thermal Program:
o Equilibrate the cell at a temperature below the expected melting point (e.g., 25 °C).

o Ramp the temperature at a controlled rate (e.g., 10 °C/min) to a temperature above the
melting point (e.g., 80 °C).

o Maintain an inert atmosphere by purging the cell with nitrogen gas at a constant flow rate
(e.g., 50 mL/min).

o Data Analysis: The melting point is determined as the onset temperature of the melting
endotherm on the resulting thermogram. The area under the peak corresponds to the
enthalpy of fusion.

Determination of Boiling Point

Due to the high boiling point of n-heptacosane at atmospheric pressure, determination is often
performed under reduced pressure to prevent thermal decomposition.

Materials:
« Distillation apparatus with a vacuum pump
e Heating mantle

e Thermometer
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e Manometer

Procedure:

o Apparatus Setup: Assemble a distillation apparatus suitable for vacuum distillation.

o Sample Introduction: Place a known quantity of n-heptacosane into the distillation flask.

e Vacuum Application: Gradually reduce the pressure inside the apparatus to the desired level
using a vacuum pump and monitor with a manometer.

e Heating: Gently heat the distillation flask.

» Boiling Point Measurement: Record the temperature at which the liquid boils and the
corresponding pressure. The boiling point at atmospheric pressure can be extrapolated from
data obtained at reduced pressures.

Determination of Density

The density of solid n-heptacosane can be determined by the pycnometer method.

Materials:

Pycnometer (a flask with a specific volume)

Analytical balance

A liquid in which n-heptacosane is insoluble and which has a known density (e.g., water with
a surfactant)

Thermostatic bath
Procedure:
e Mass of Empty Pycnometer: Weigh the clean and dry pycnometer.

e Mass of Pycnometer with Sample: Add a known mass of n-heptacosane to the pycnometer
and weigh it.
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e Mass of Pycnometer with Sample and Liquid: Fill the pycnometer containing the sample with
the displacement liquid of known density. Ensure no air bubbles are trapped. Weigh the filled
pycnometer.

o Mass of Pycnometer with Liquid: Empty, clean, and dry the pycnometer. Fill it completely with
the displacement liquid and weigh it.

o Calculation: The density of n-heptacosane is calculated using the masses obtained and the
known density of the displacement liquid. The entire procedure should be conducted at a
constant temperature maintained by a thermostatic bath.

Determination of Solubility

A qualitative assessment of solubility can be performed by simple dissolution tests.
Materials:

Test tubes

Vortex mixer

n-Heptacosane sample

Various solvents (e.g., water, ethanol, acetone, hexane)
Procedure:

o Sample and Solvent Addition: Add a small, known amount of n-heptacosane (e.g., 10 mg) to
a test tube.

» Solvent Addition: Add a specific volume of the solvent to be tested (e.g., 1 mL).

e Mixing: Vigorously mix the contents of the test tube using a vortex mixer for a set period
(e.g., 1 minute).

o Observation: Visually inspect the mixture to determine if the solid has dissolved completely,
partially, or not at all. The observation of a clear solution indicates solubility.
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Workflow and Visualization

The following diagram illustrates a typical experimental workflow for the determination of the
melting point of n-heptacosane using Differential Scanning Calorimetry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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